Cas no 186348-46-9 (1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate)

• Product Name: 1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate
• CAS No: 186348-46-9
• MF: C₂₃H₂₇N₃O₅S
• MW: 457.542584657669
• CID: 5063595
• Update Time: 2025-06-15

1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate

• Inchi： 1S/C23H27N3O5S/c1-32(29,30)31-19(17-26-22(27)20-9-5-6-10-21(20)23(26)28)16-25-13-11-24(12-14-25)15-18-7-3-2-4-8-18/h2-10,19H,11-17H2,1H3
• InChI Key： GVJOEWZAAGYUJD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(OS(C)(=O)=O)CN1CCN(CC2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate

Comprehensive Overview of 1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate (CAS No. 186348-46-9)

The compound 1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate (CAS No. 186348-46-9) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a benzylpiperazine moiety with a dioxoisoindoline group, linked via a propan-2-yl methanesulfonate bridge. This unique configuration has garnered attention for its potential applications in targeted drug delivery and enzyme modulation.

Recent trends in pharmaceutical research highlight a growing interest in piperazine derivatives, particularly those with isoindoline components, due to their versatility in medicinal chemistry. The methanesulfonate group in this compound enhances its solubility and bioavailability, making it a candidate for further investigation in drug formulation. Researchers are actively exploring its interactions with biological targets, especially in the context of central nervous system (CNS) disorders and inflammatory pathways.

The synthesis of 1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate involves multi-step organic reactions, including N-alkylation and esterification processes. Its CAS No. 186348-46-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound aligns with the rising demand for high-value intermediates in drug discovery. Its benzylpiperazine core is a recurring motif in psychoactive pharmaceuticals, while the dioxoisoindoline fragment contributes to its stability under physiological conditions. These attributes make it a subject of interest for patents and proprietary research, particularly in the development of novel therapeutics for neurodegenerative diseases.

Environmental and safety considerations are paramount when handling 1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to mitigate risks associated with fine chemical powders. Its storage recommendations include controlled temperatures and moisture-free environments to preserve its chemical stability.

In the context of AI-driven drug discovery, compounds like CAS No. 186348-46-9 are increasingly analyzed through computational models to predict their pharmacokinetic profiles. This approach accelerates the identification of potential therapeutic applications while reducing reliance on traditional trial-and-error methods. The integration of machine learning algorithms in chemical research has further highlighted the relevance of such structurally complex molecules.

Future research directions for this compound may explore its structure-activity relationships (SAR) to optimize efficacy and minimize off-target effects. Collaborations between academic institutions and pharmaceutical companies could unlock its potential as a scaffold for new drug candidates, particularly in niche therapeutic areas. The compound’s patent landscape and regulatory pathways will also play a decisive role in its commercial viability.

For researchers seeking detailed technical data, 1-(4-benzylpiperazin-1-yl)-3-(1,3-dioxoisoindolin-2-yl)propan-2-yl methanesulfonate is cataloged in major chemical repositories with specifications on molecular weight (C23H27N3O5S), melting point, and spectroscopic properties. These metrics are indispensable for reproducibility and scaling in laboratory settings.